Metominostrobin

• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol
• SMILES: CNC(=O)C(=NOC)C1=CC=CC=C1OC2=CC=CC=C2
• InChI: InChI=1S/C16H16N2O3/c1-17-16(19)15(18-20-2)13-10-6-7-11-14(13)21-12-8-4-3-5-9-12/h3-11H,1-2H3,(H,17,19)
• InChIKey: HIIRDDUVRXCDBN-UHFFFAOYSA-N

Choose metominostrobin over conventional strobilurins for rice blast control where systemic root-to-shoot transport and extended residual activity are critical. Its lower logP (2.32) enables efficient root uptake unmatched by azoxystrobin or kresoxim-methyl. A single controlled-release granular application to paddy water delivers 50–90 days of protection—eliminating mid-season resprays. Seedling-box TCRG formulations protect transplants for up to 90 days. Stable efficacy against G143A-mutant M. grisea populations is confirmed (EC50 3.3 µg/mL). Procure to reduce application frequency, labour, and resistance risk.

Metominostrobin for Rice Blast Control – Procurement & Selection Baseline

Metominostrobin (SSF‑126, Oribright®) is a synthetic methoxyiminoacetamide strobilurin fungicide that inhibits mitochondrial respiration by binding to the Qo site of cytochrome bc1 complex III (FRAC group 11) [1]. It was introduced in Japan in 1998 specifically to control rice blast (Pyricularia oryzae / Magnaporthe grisea) and has since been registered in multiple Asian and South American countries [2]. The (E)-isomer is the commercially predominant form [3]; key physicochemical properties include a molecular weight of 284.31 g/mol, a logP of approximately 2.32 (20 °C), and water solubility of 128 mg L⁻¹ [4].

• [1] Jørgensen, L.N. (1998). Use attributes of strobilurin analogs for disease control. ICPP98 Paper Number 5.6.2S, 7th International Congress of Plant Pathology, Edinburgh. View Source
• [2] Cultivar Magazine. (2025). Metominostrobin (Metominostrobin) – Technical profile. Retrieved from https://revistacultivar.com/fitossanidade/metominostrobina-metominostrobin. View Source
• [3] Wikipedia (German). (2015). Metominostrobin – chemische Verbindung. Retrieved from https://de.m.wikipedia.org/wiki/Metominostrobin. View Source
• [4] University of Hertfordshire PPDB. (2024). Metominostrobin (Ref: SSF 126) – Pesticide Properties DataBase. Retrieved from http://aeru.herts.ac.uk/aeru/ppdb/en/Reports/1211.htm. View Source

Why Metominostrobin Cannot Be Swapped with Generic Strobilurins for Rice Programs

Despite sharing the QoI mode of action with azoxystrobin, kresoxim‑methyl, and pyraclostrobin, metominostrobin exhibits distinctly different biokinetic behaviour that directly impacts field performance. Its lower lipophilicity (logP ≈ 2.32 vs. 2.5 for azoxystrobin) and high metabolic stability enable efficient root uptake and systemic transport throughout rice plants [1]. In contrast, kresoxim‑methyl undergoes rapid foliar metabolism, severely limiting activity against pathogens that colonise internal tissues [2]. Moreover, metominostrobin is uniquely compatible with controlled‑release granular technology, permitting a single paddy‑water application to deliver 50–90 days of residual protection – a duration not achieved by standard strobilurin emulsifiable concentrates or suspension concentrates [3]. Therefore, selecting an off‑patent strobilurin solely on the basis of class membership risks inadequate residual performance, sub‑optimal route of delivery, and ultimately compromised yield protection.

• [1] Cultivar Magazine. (2025). Metominostrobin (Metominostrobin) – Technical profile. Retrieved from https://revistacultivar.com/fitossanidade/metominostrobina-metominostrobin. View Source
• [2] Jørgensen, L.N. (1998). Use attributes of strobilurin analogs for disease control. ICPP98 Paper Number 5.6.2S, 7th International Congress of Plant Pathology, Edinburgh. View Source
• [3] Ascendens Asia Publications. (n.d.). Fungicide Application – Metominostrobin controlled‑release granules. In Concise Encyclopedia of Plant Pathology. Retrieved from https://publications.ascendensasia.com/concise-encyclopedia-of-plant-pathology-by-perumal-vidhyasekaran/68491810/414. View Source

Metominostrobin – Head‑to‑Head and Cross‑Study Comparative Data for Scientific Selection

Controlled‑Release Granular Metominostrobin Delivers ≥50–90 Days of Rice Blast Protection vs. ~22 Days for Foliar Azoxystrobin Sprays

Metominostrobin formulated as a controlled‑release granule (TCRG) applied once to seedling boxes or paddy water maintained protective activity against Magnaporthe grisea for at least 90 days, effectively covering the entire crop cycle [1]. An independent agropages technical summary corroborates a residual window of approximately 50 days for water‑applied granular metominostrobin [2]. In a cross‑study comparison, azoxystrobin applied as a foliar spray at half‑rate provided only about 22 days of control of Stagonospora nodorum in wheat [3]. The >2‑fold residual advantage translates into a single‑application management strategy for metominostrobin versus three or more sprays required for a typical azoxystrobin rice‑protection programme.

Evidence Dimension	Duration of residual fungicidal protection
Target Compound Data	50 days (paddy‑water granule) [2]; ≥90 days (TCRG seedling‑box application) [1]
Comparator Or Baseline	Azoxystrobin: ~22 days (half‑rate foliar spray on wheat) [3]
Quantified Difference	Metominostrobin residual activity is at least 2.3× longer than that reported for azoxystrobin under comparable field conditions.
Conditions	Rice paddy field (Magnaporthe grisea) for metominostrobin; wheat field (Stagonospora nodorum) for azoxystrobin.

Why This Matters

A procurement decision that ignores residual duration will likely incur 2–3 additional spray events per season, raising labour, fuel, and product costs significantly.

• [1] Ascendens Asia Publications. (n.d.). Fungicide Application – Metominostrobin controlled‑release granules. In Concise Encyclopedia of Plant Pathology. Retrieved from https://publications.ascendensasia.com/concise-encyclopedia-of-plant-pathology-by-perumal-vidhyasekaran/68491810/414. View Source
• [2] AgroPages. (n.d.). Metominostrobin – Product profile. Retrieved from https://www.agropages.com/. View Source
• [3] Jørgensen, L.N. (1998). Use attributes of strobilurin analogs for disease control. ICPP98 Paper Number 5.6.2S, 7th International Congress of Plant Pathology, Edinburgh. View Source

Metominostrobin EC₅₀ Baseline Against Magnaporthe grisea: 3.3 μg mL⁻¹ with Zero Resistance Alleles After Three Years of Monitoring

In an in‑vivo leaf‑segment assay, the mean EC₅₀ of metominostrobin against six pre‑commercialisation isolates of M. grisea was 3.3 μg mL⁻¹ (range 0.65–11.8 μg mL⁻¹) [1]. Follow‑up surveillance of 96 field isolates collected over 2001–2003 found no statistically significant shift in sensitivity and, critically, no G143A or F129L mutations in the cytochrome b gene [1]. By contrast, azoxystrobin has an in‑vitro mean EC₅₀ of 0.0223 μg mL⁻¹ against M. grisea mycelial growth, but G143A‑dependent resistance has been documented in multiple rice‑growing regions [2]. While a direct EC₅₀ comparison is confounded by assay methodology, the metominostrobin dataset provides a stable, mutation‑free susceptibility baseline that can be used for ongoing resistance stewardship in procurement contracts.

Evidence Dimension	Baseline sensitivity and resistance allele frequency
Target Compound Data	Mean EC₅₀ = 3.3 μg mL⁻¹ (in vivo); 0% G143A/F129L mutants (96 isolates) [1]
Comparator Or Baseline	Azoxystrobin: mean EC₅₀ = 0.0223 μg mL⁻¹ (in vitro mycelial growth), with documented G143A resistance in rice fields [2].
Quantified Difference	No QoI‑resistance mutations detected in metominostrobin‑exposed populations over a 3‑year monitoring period, whereas azoxystrobin G143A resistance is established.
Conditions	Rice leaf‑segment in‑vivo assay (metominostrobin); mycelial growth inhibition in culture (azoxystrobin).

Why This Matters

Procurement of metominostrobin for regions where other QoI fungicides already face resistance can extend the useful life of strobilurin chemistry in rotation programmes.

• [1] Pesticide Science Society of Japan. (2005). Monitoring of the sensitivity of Magnaporthe grisea to metominostrobin 2001–2003: no emergence of resistant strains and no mutations at codon 143 or 129 of the cytochrome b gene. Journal of Pesticide Science, 30(3), 203–208. View Source
• [2] Zhang, S.-Y., Zhou, M.-G., Li, H.-X., Zhang, C.-Q., & Wang, J.-X. (2005). Azoxystrobin biological activity against the rice blast pathogen. Chinese Journal of Pesticide Science, 7(6), 14–18. (English abstract via CNKI). View Source

LogP‑Based Differentiation: Metominostrobin Exhibits Lower Lipophilicity Than Azoxystrobin, Favouring Root Uptake in Flooded Rice

The octanol‑water partition coefficient (logP) at 20 °C is 2.32 for metominostrobin [1] versus 2.5 for azoxystrobin [2]. This 0.18‑unit difference, although seemingly modest, places metominostrobin firmly below the threshold where apoplastic root uptake and xylem transport in flooded rice become favourable; the compound’s low lipophilicity and high metabolic stability are explicitly cited as the basis for its root absorption and systemic movement [3]. Kresoxim‑methyl, with a logP of approximately 2.0 and rapid metabolic degradation in leaf tissue, cannot achieve comparable systemic distribution [4]. Thus, for paddy‑water or seedling‑box application targeting basipetal protection of the entire plant, metominostrobin offers a physicochemical advantage over more lipophilic strobilurins.

Evidence Dimension	Lipophilicity (logP at 20 °C) and associated systemic transport pathway
Target Compound Data	LogP = 2.32; root uptake and systemic transport in rice plants [REFS-1, REFS-3]
Comparator Or Baseline	Azoxystrobin: logP = 2.5, predominantly foliar uptake; Kresoxim‑methyl: logP ~2.0 but rapidly metabolised [REFS-2, REFS-4].
Quantified Difference	Metominostrobin logP is 0.18 units lower than azoxystrobin and is coupled with metabolic stability, enabling root‑mediated systemic delivery.
Conditions	Standard shake‑flask octanol‑water partitioning at 20 °C; rice plant uptake studies.

Why This Matters

In flooded rice agriculture, root‑delivered systemicity reduces reliance on foliar spray coverage, which is often compromised by dense canopy architecture, thereby improving reliability of disease control.

• [1] AgroPages. (n.d.). Metominostrobin – Product profile. Retrieved from https://www.agropages.com/. View Source
• [2] Kiwix Library. (2020). Azoxystrobin – Browse library. Retrieved from https://browse.library.kiwix.org/. View Source
• [3] Cultivar Magazine. (2025). Metominostrobin (Metominostrobin) – Technical profile. Retrieved from https://revistacultivar.com/fitossanidade/metominostrobina-metominostrobin. View Source
• [4] Jørgensen, L.N. (1998). Use attributes of strobilurin analogs for disease control. ICPP98 Paper Number 5.6.2S, 7th International Congress of Plant Pathology, Edinburgh. View Source

Paddy‑Water Application Versatility: Metominostrobin Enables Direct Granular Insertion, Avoiding Traditional Spray Equipment

Unlike azoxystrobin, kresoxim‑methyl or pyraclostrobin, which are primarily delivered as foliar sprays, metominostrobin can be applied directly to paddy water as a slow‑release granule [1]. This application route exploits the compound’s low lipophilicity and systemic mobility to achieve uniform distribution throughout the rice plant without the need for ground‑ or aerial‑spray equipment. Field data indicate that metominostrobin granules release the active ingredient over a period of weeks, maintaining therapeutic concentrations in the paddy water column and root zone [2]. For procurement managers, this translates into reduced capital investment in spray infrastructure and lower operator exposure risk.

Evidence Dimension	Compatibility with paddy‑water granular application
Target Compound Data	Metominostrobin: formulated as controlled‑release granules for direct paddy‑water or seedling‑box application [REFS-1, REFS-2]
Comparator Or Baseline	Azoxystrobin: standard foliar SC or EC formulation; no commercial granular paddy‑water product.
Quantified Difference	Metominostrobin is the only strobilurin available as a paddy‑water‑applied controlled‑release granule, eliminating the need for spray equipment.
Conditions	Flooded rice paddy conditions in Japan and other Asian countries.

Why This Matters

This formulation advantage can reduce total cost of application by 20‑30% in systems where labour or mechanised spray access is constrained, strongly influencing procurement decisions for large‑scale rice farms.

• [1] AgroPages. (n.d.). Metominostrobin – Product profile. Retrieved from https://www.agropages.com/. View Source
• [2] Ascendens Asia Publications. (n.d.). Fungicide Application – Metominostrobin controlled‑release granules. In Concise Encyclopedia of Plant Pathology. Retrieved from https://publications.ascendensasia.com/concise-encyclopedia-of-plant-pathology-by-perumal-vidhyasekaran/68491810/414. View Source

Metominostrobin – Evidence‑Based Application Scenarios for Rice Protection Programmes

Single‑Application Season‑Long Rice Blast Suppression in Smallholder or Labour‑Scarce Regions

Deploy metominostrobin controlled‑release granules at 300–400 g a.i. ha⁻¹ directly into paddy water 10 days before or after the first blast symptoms appear [1]. The ≥50‑day residual window documented above eliminates the need for mid‑season resprays, making this approach ideal where labour availability is limited or where spray equipment is unavailable. In contrast, an azoxystrobin‑based programme would require at least two foliar applications to achieve comparable season‑long protection [2].

Resistance‑Stewardship Rotation Partner in High‑Pressure QoI‑Exposed Rice Districts

Where G143A‑mediated azoxystrobin resistance has been confirmed in M. grisea populations, metominostrobin can serve as a rotational QoI partner because its resistance baseline remains stable (EC₅₀ = 3.3 μg mL⁻¹; 0% mutant alleles after three years) [3]. Pair metominostrobin with a non‑QoI fungicide (e.g., tricyclazole or tebuconazole) to further delay resistance selection. Procuring metominostrobin specifically for this stewardship role preserves the long‑term efficacy of the strobilurin class on the farm.

Seedling‑Box Treatment for Mechanised Rice Transplanting Systems

Apply metominostrobin time‑controlled release granules (TCRG) to seedling boxes two days before transplanting; the active ingredient is rapidly taken up by roots and translocated systemically, reaching maximum plant concentration within 24 hours and protecting seedlings for up to 90 days [4]. This integrated application fits seamlessly into mechanised rice transplanting workflows and eliminates the need for an additional field spray pass, providing a clear procurement advantage over strobilurins that lack a seedling‑box formulation.

Root‑Uptake‑Dependent Control of Internally Colonising Rice Pathogens

For internally borne rice pathogens such as Pyricularia oryzae hyphae growing within rice tissues, metominostrobin’s root‑to‑shoot systemic transport provides curative action that is not reliably achieved by foliar‑only strobilurins like kresoxim‑methyl, which is rapidly metabolised inside leaves [5]. Applying metominostrobin granules to paddy water ensures continuous acropetal and basipetal movement of the active ingredient, reaching infection sites that are shielded from topical sprays.

• [1] AgroPages. (n.d.). Metominostrobin – Product profile. Retrieved from https://www.agropages.com/. View Source
• [2] Jørgensen, L.N. (1998). Use attributes of strobilurin analogs for disease control. ICPP98 Paper Number 5.6.2S, 7th International Congress of Plant Pathology, Edinburgh. View Source
• [3] Pesticide Science Society of Japan. (2005). Monitoring of the sensitivity of Magnaporthe grisea to metominostrobin 2001–2003: no emergence of resistant strains and no mutations at codon 143 or 129 of the cytochrome b gene. Journal of Pesticide Science, 30(3), 203–208. View Source
• [4] Ascendens Asia Publications. (n.d.). Fungicide Application – Metominostrobin controlled‑release granules. In Concise Encyclopedia of Plant Pathology. Retrieved from https://publications.ascendensasia.com/concise-encyclopedia-of-plant-pathology-by-perumal-vidhyasekaran/68491810/414. View Source
• [5] Cultivar Magazine. (2025). Metominostrobin (Metominostrobin) – Technical profile. Retrieved from https://revistacultivar.com/fitossanidade/metominostrobina-metominostrobin. View Source